Cas no 1804682-88-9 (3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide)

• Product Name: 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide
• CAS No: 1804682-88-9
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4915678
• Update Time: 2025-06-08

3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide
• 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-6(9)2-1-3(13)4(10)5(12-2)7(11)14/h1,6H,10H2,(H2,11,14)(H,12,13)
• InChI Key： HFQZSKUECDYHGW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(C(N)=O)N1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.1
• Topological Polar Surface Area: 98.2

Additional information on 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide

3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide (CAS No. 1804682-88-9): An Emerging Compound in Medicinal Chemistry

3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide (CAS No. 1804682-88-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as ADHP, belongs to the class of pyridine derivatives and has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide is characterized by a pyridine ring with specific functional groups, including an amino group, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to the compound's high reactivity and selectivity, making it a promising candidate for various therapeutic applications.

Recent research has focused on the potential of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide as an inhibitor of specific enzymes involved in various diseases. One notable study published in the Journal of Medicinal Chemistry highlighted its potent inhibitory activity against the enzyme dihydroorotate dehydrogenase (DHODH), which plays a crucial role in pyrimidine biosynthesis. This enzyme is a validated target for the treatment of autoimmune diseases and cancer.

In addition to its enzymatic inhibition properties, 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide has shown promising results in preclinical studies for its anti-inflammatory and anti-proliferative effects. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound effectively reduced inflammation in animal models of rheumatoid arthritis. The mechanism of action involves the modulation of key signaling pathways, such as NF-κB and MAPK, which are central to the inflammatory response.

The pharmacokinetic profile of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide has also been extensively evaluated. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Safety is a critical consideration in the development of any new drug candidate. Preclinical toxicology studies have indicated that 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

The potential applications of 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide extend beyond autoimmune diseases and cancer. Recent studies have explored its use in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Research published in the journal Neuropharmacology has shown that this compound can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent.

In conclusion, 3-Amino-6-(difluoromethyl)-4-hydroxypyridine-2-carboxamide (CAS No. 1804682-88-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.